Cas no 1339-63-5 (Ubiquinones)

• Product Name: Ubiquinones
• CAS No: 1339-63-5
• MF: C₁₉H₂₆O₄
• MW: 318.407346248627
• CID: 1242824
• PubChem ID: 119058
• Update Time: 2025-04-20

Ubiquinones Chemical and Physical Properties

Names and Identifiers

• Ubiquinones
• Ubiquinone
• Coenzyme Q
• 2-(3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaen-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-[(2E)-3,7-dimethylocta-2,6-dien-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-[(2E,6E,10E,14E,18Z,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaen-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 2-[(2E,6E,10E,14E,18Z,22E,26E,30E,34E)-3,7,11,15,19,23,27,31,35,39-decamethyltetraconta-2,6,10,14,18,22,26,30,34,38-decaen-1-yl]-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-di
• DTXSID00862281
• 2-(3,7-Dimethylocta-2,6-dien-1-yl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• EINECS 215-668-0
• 2-(3,7-dimethylocta-2,6-dienyl)-5,6-dimethoxy-3-methylcyclohexa-2,5-diene-1,4-dione
• 1339-63-5
• SQQWBSBBCSFQGC-UHFFFAOYSA-N

• Inchi： 1S/C19H26O4/c1-12(2)8-7-9-13(3)10-11-15-14(4)16(20)18(22-5)19(23-6)17(15)21/h8,10H,7,9,11H2,1-6H3
• InChI Key： SQQWBSBBCSFQGC-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C(C)=C(C1=O)CC=C(C)CC/C=C(\C)/C)=O)OC

Computed Properties

• Exact Mass: 318.18318
• Monoisotopic Mass: 862.683911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 63
• Rotatable Bond Count: 31
• Complexity: 1840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.6
• XLogP3: 4.6

Experimental Properties

• Density: 0.97
• Boiling Point: 869°C at 760 mmHg
• Flash Point: 324.5°C
• Refractive Index: 1.525
• PSA: 52.6